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Abstract
This document provides a detailed overview of the molecular structure, properties, and

synthetic considerations for 2,2-Diethoxy-N-ethyl-1-ethanamine (CAS No. 69148-92-1). This

bifunctional molecule, containing both an acetal and a secondary amine, serves as a valuable

intermediate in organic synthesis. Notably, it is a precursor for the synthesis of 1-substituted-2-

mercaptoimidazoles, a class of compounds investigated for their antithyroid activity. This guide

summarizes key molecular identifiers, known applications, and provides a proposed synthetic

protocol, presented with the level of detail required by research and development

professionals.

Molecular Structure and Identifiers
2,2-Diethoxy-N-ethyl-1-ethanamine is an organic compound featuring a central two-carbon

ethanamine backbone. Carbon-2 is protected as a diethyl acetal, which imparts stability under

basic and neutral conditions while allowing for deprotection to the corresponding aldehyde
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under acidic conditions. The nitrogen atom is substituted with an ethyl group, forming a

secondary amine.

Click to download full resolution via product page

The key structural and registration identifiers for this compound are summarized in the table

below.

Identifier Value

CAS Number 69148-92-1[1]

Molecular Formula C₈H₁₉NO₂[1]

Molecular Weight 161.24 g/mol

IUPAC Name 2,2-Diethoxy-N-ethylethanamine

SMILES CCNCC(OCC)OCC[1]

InChI
InChI=1S/C8H19NO2/c1-4-9-7-8(10-5-2)11-6-

3/h8-9H,4-7H2,1-3H3[1]

Synonyms
2,2-Diethoxy-N-ethyl-ethanamine, Ethanamine,

2,2-diethoxy-N-ethyl-[1]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 2,2-Diethoxy-N-ethyl-1-
ethanamine are not extensively reported in publicly available literature. However, based on its

structure, it is characterized as a colorless to pale yellow liquid that is soluble in common

organic solvents with limited solubility in water.[1]
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Property Value

Appearance Colorless to pale yellow liquid[1]

Boiling Point Data not available

Density Data not available

Refractive Index Data not available

Solubility
Soluble in organic solvents; limited water

solubility[1]

Synthesis and Experimental Protocols
A specific, peer-reviewed synthesis protocol for 2,2-Diethoxy-N-ethyl-1-ethanamine is not

readily available. However, a logical and standard approach for its synthesis is through the

reductive amination of 2,2-diethoxyacetaldehyde with ethylamine. This method involves the

formation of an intermediate imine, which is then reduced in situ to the target secondary amine.

Click to download full resolution via product page

Proposed Experimental Protocol: Reductive Amination
This is a representative, theoretical protocol based on standard organic chemistry practices.

Reaction Setup: To a solution of 2,2-diethoxyacetaldehyde (1.0 eq.) in a suitable anhydrous

solvent (e.g., dichloromethane or 1,2-dichloroethane) in a round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon), add ethylamine (1.1 eq.). The mixture is stirred at room

temperature for 1-2 hours to facilitate imine formation.

Reduction: A mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5

eq.), is added portion-wise to the stirred solution. The reaction is monitored by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting

aldehyde is fully consumed.
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Workup: Upon completion, the reaction is quenched by the slow addition of a saturated

aqueous solution of sodium bicarbonate (NaHCO₃). The mixture is transferred to a

separatory funnel, and the organic layer is separated. The aqueous layer is extracted two

more times with the reaction solvent.

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate (Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The

resulting crude product can be purified by vacuum distillation or column chromatography on

silica gel to yield pure 2,2-Diethoxy-N-ethyl-1-ethanamine.

Applications in Drug Development
The primary documented application of 2,2-Diethoxy-N-ethyl-1-ethanamine is as a key

intermediate in the synthesis of pharmacologically active molecules. It is specifically used in the

preparation of 1-substituted-2-mercaptoimidazoles, which have been studied for their

antithyroid activity.

The synthetic utility of this compound lies in its masked aldehyde functionality. The amine can

react with a thiocyanate, and subsequent intramolecular cyclization and hydrolysis of the acetal

under acidic conditions leads to the formation of the imidazole ring system.
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Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for 2,2-Diethoxy-N-ethyl-1-ethanamine is

not widely available, compounds of this class (amines and acetals) should be handled with

care in a well-ventilated laboratory fume hood. Standard personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat, should be worn at all times. Amines can be

irritants and may pose health risks upon inhalation, ingestion, or skin contact.[1]

Conclusion
2,2-Diethoxy-N-ethyl-1-ethanamine is a specialized chemical intermediate with demonstrated

utility in the synthesis of heterocyclic compounds relevant to drug discovery. Its molecular
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structure offers a stable, protected aldehyde and a reactive secondary amine, enabling

sequential and controlled synthetic transformations. While comprehensive physicochemical

data is sparse, its structural motifs and known applications provide a solid foundation for its use

in research and development, particularly for medicinal chemists and process development

scientists. Further research into its properties and reactivity would be beneficial to the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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